Cas no 2172261-14-0 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid
• CAS No: 2172261-14-0
• MF: C₂₄H₂₄F₂N₂O₆
• MW: 474.453973770142
• CID: 6012106
• PubChem ID: 165818796
• Update Time: 2025-05-20

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid
• EN300-1562797
• 2172261-14-0
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]oxy}acetic acid

• Inchi： 1S/C24H24F2N2O6/c25-22(26)19(11-20(29)28-34-21(23(30)31)13-9-10-13)27-24(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,21-22H,9-12H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： AKXOHSHAWHBWCB-UHFFFAOYSA-N
• SMILES： FC(C(CC(NOC(C(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 474.16024281g/mol
• Monoisotopic Mass: 474.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid

Comprehensive Overview of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid (CAS No. 2172261-14-0)

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid (CAS No. 2172261-14-0) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and bioconjugation applications. This compound features a unique molecular structure, combining a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a difluorobutanamidooxy moiety, making it highly valuable in modern synthetic chemistry.

The Fmoc-protected derivative plays a critical role in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for constructing complex peptides. Researchers frequently search for "Fmoc-protected amino acid derivatives" and "peptide synthesis reagents," highlighting the growing demand for high-purity compounds like 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid. Its stability under mild conditions and compatibility with automated synthesizers make it a preferred choice in drug discovery and biotechnology.

One of the trending topics in pharmaceutical chemistry is the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of difluorobutanamidooxy in this molecule aligns with this trend, as fluorinated analogs are increasingly explored in the design of protease inhibitors and enzyme modulators. Scientists often inquire about "fluorinated building blocks for drug discovery," making this compound highly relevant in current research.

From a synthetic perspective, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid is synthesized through multi-step organic reactions, including amide coupling and carboxylate activation. The cyclopropyl ring introduces steric constraints, which can influence the conformational properties of resulting peptides—a feature often investigated in structure-activity relationship (SAR) studies. Laboratories focusing on "constrained amino acid analogs" and "peptide backbone modifications" frequently seek such advanced intermediates.

In addition to pharmaceutical applications, this compound finds utility in bioconjugation techniques, where it can be used to link biomolecules with synthetic scaffolds. The Fmoc group allows for selective deprotection, enabling controlled functionalization—an essential feature for researchers working on "site-specific protein labeling" or "antibody-drug conjugates (ADCs)." These applications are particularly relevant in targeted cancer therapies and diagnostic probe development.

The global market for specialty peptide synthesis reagents is expanding rapidly, driven by advancements in personalized medicine and biologics. CAS No. 2172261-14-0 represents a niche but growing segment, with suppliers emphasizing high-purity grades (>98%) to meet the stringent requirements of Good Manufacturing Practice (GMP) facilities. Industry reports frequently highlight "custom peptide synthesis" and "GMP-compliant intermediates" as key growth areas, further underscoring the importance of this compound.

Storage and handling of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid require standard laboratory precautions, including protection from moisture and storage at -20°C for long-term stability. While not classified as hazardous under standard regulations, proper handling procedures should always be followed—a common consideration for researchers searching for "stable Fmoc-amino acid derivatives" and "handling sensitive reagents."

Future research directions involving this compound may explore its utility in macrocyclic peptide synthesis or as a building block for peptidomimetics—areas gaining traction in the search for novel therapeutics against challenging targets like protein-protein interactions. The combination of cyclopropyl rigidity and fluorine effects makes this molecule particularly interesting for medicinal chemistry programs focused on "next-generation peptide therapeutics."

In summary, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid (CAS No. 2172261-14-0) represents a sophisticated tool for researchers working at the intersection of synthetic chemistry and biologics development. Its structural features address multiple contemporary needs in drug discovery, from improving peptide stability to enabling precise bioconjugation—making it a compound of significant interest in both academic and industrial settings.